molecular formula C72H148N+ B14602624 1-Octadecanaminium, N,N,N-trioctadecyl- CAS No. 59128-98-2

1-Octadecanaminium, N,N,N-trioctadecyl-

Cat. No.: B14602624
CAS No.: 59128-98-2
M. Wt: 1028.0 g/mol
InChI Key: KNANANSBRPCBAH-UHFFFAOYSA-N
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Description

1-Octadecanaminium, N,N,N-trioctadecyl- is a quaternary ammonium compound with the molecular formula C72H148N. This compound is known for its surfactant properties and is used in various industrial and scientific applications .

Preparation Methods

The synthesis of 1-Octadecanaminium, N,N,N-trioctadecyl- typically involves the quaternization of octadecylamine with octadecyl halides under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or distillation .

Industrial production methods often involve large-scale batch reactions where the reactants are mixed in reactors, and the product is separated using techniques like centrifugation or filtration. The purity of the final product is ensured through rigorous quality control measures .

Chemical Reactions Analysis

1-Octadecanaminium, N,N,N-trioctadecyl- undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

    Reduction: Reduction reactions can convert the quaternary ammonium group into tertiary amines under specific conditions.

    Substitution: It can undergo nucleophilic substitution reactions where the halide ions are replaced by other nucleophiles.

Common reagents used in these reactions include halides, oxidizing agents like potassium permanganate, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Octadecanaminium, N,N,N-trioctadecyl- is widely used in scientific research due to its surfactant properties. Some of its applications include:

Mechanism of Action

The mechanism of action of 1-Octadecanaminium, N,N,N-trioctadecyl- primarily involves its surfactant properties. It reduces the surface tension of aqueous solutions, allowing for the formation of micelles and vesicles. These structures can encapsulate hydrophobic molecules, making them useful in drug delivery and other applications. The molecular targets and pathways involved include interactions with lipid bilayers and membrane proteins .

Comparison with Similar Compounds

1-Octadecanaminium, N,N,N-trioctadecyl- can be compared with other quaternary ammonium compounds such as:

Each of these compounds has unique properties that make them suitable for specific applications, highlighting the versatility of quaternary ammonium compounds in various fields .

Properties

IUPAC Name

tetraoctadecylazanium
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C72H148N/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73(70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3/q+1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNANANSBRPCBAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCC[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C72H148N+
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50388507
Record name 1-Octadecanaminium, N,N,N-trioctadecyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50388507
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

1028.0 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

59128-98-2
Record name 1-Octadecanaminium, N,N,N-trioctadecyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50388507
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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